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Preclinical Profile of Fustin

Disease
Model

Experimental
Subject

Key Findings & Efficacy Dosage
Proposed
Mechanisms of
Action

Diabetes
Mellitus [1]

Rats (High-fat

diet &
Streptozotocin-

induced)

↓ Blood glucose, ↓

triglycerides, ↓ total
cholesterol, ↑ HDL, ↓ liver

enzymes (ALT, AST), ↑
insulin, ↓ oxidative stress

(↑ GSH, SOD, CAT), ↓
inflammation (TNF-α)

50 & 100

mg/kg/day
for 42 days

Antioxidant; Anti-

inflammatory;
Improves lipid and

glucose metabolism
[1].

Rheumatoid
Arthritis [2]

Rats (Adjuvant-
Induced)

↓ Hind paw volume, ↓
arthritic score, ↓ pro-

inflammatory cytokines
(TNF-α, IL-1β, IL-6), ↓

oxidative stress (↑ GSH,
SOD, CAT, ↓ MDA)

50 & 100
mg/kg/day

for 21 days

Inhibits pro-
inflammatory

cytokine production;
Antioxidant;

Modulates the Nrf2
pathway [2].
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Detailed Experimental Protocols

For researchers looking to replicate or build upon these studies, here is a detailed breakdown of the

methodologies used in the key preclinical studies.

Antidiabetic Study Protocol [1]

Animal Model: Diabetes was induced in rats with a single dose of streptozotocin (50 mg/kg,

intraperitoneal) after feeding a high-fat diet (60% of calories from fat) for 8 weeks.
Treatment: Fustin (50 or 100 mg/kg) or the standard drug glibenclamide (5 mg/kg) was

administered orally once daily for 42 days.
Data Collection: Body weight and blood glucose were monitored regularly. On day 42, blood

was collected for analysis of lipid profile, insulin, leptin, adiponectin, liver enzymes (ALT, AST),
and oxidative stress markers (MDA, GSH, SOD, CAT).

Anti-Arthritic Study Protocol [2]

Animal Model: Arthritis was induced in rats by a single intradermal injection of 0.1 mL
Complete Freund's Adjuvant (CFA) into the right hind paw.

Treatment: Fustin (50 or 100 mg/kg/day) was administered orally, dissolved in DMSO, for 21
days.

Data Collection: Hind paw volume and arthritic score were measured at days 7, 14, and 21.
On day 22, blood was collected for hematological and cytokine analysis, and tissues were

harvested for assessment of oxidative stress and inflammatory markers.

Proposed Signaling Pathways

The preclinical studies suggest that Fustin's effects are mediated through the modulation of key signaling

pathways involved in inflammation and oxidative stress. The diagram below synthesizes these proposed

mechanisms.
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Anti-Inflammatory Action Antioxidant Action

Fustin

NF-κB pathway

 Suppresses

Nrf2 activation

 Activates

TNF-α IL-1β IL-6 PGE2 Reactive Oxygen Species (ROS)

 Reduces

Glutathione (GSH)

 Increases

Superoxide Dismutase (SOD)

 Increases

Catalase (CAT)

 Increases

Lipid Peroxidation (MDA)

 Decreases
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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